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Compound of Interest

4-(4-
Compound Name: Chlorophenyl)cyclohexanecarboxy
lic acid
CAS No.: 95233-37-7
Cat. No.: B104294

Get Quote
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An In-depth Technical Guide to 4-(4-Chlorophenyl)cyclohexanecarboxylic acid: Molecular
Structure, Properties, and Synthetic Considerations

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 4-(4-
chlorophenyl)cyclohexanecarboxylic acid, a pivotal chemical intermediate in
pharmaceutical synthesis. Intended for researchers, scientists, and professionals in drug
development, this document delves into the compound's molecular characteristics,
physicochemical properties, and synthetic methodologies, with a focus on the practical
application and scientific rationale behind its use.

Introduction: A Key Building Block in Medicinal
Chemistry
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4-(4-Chlorophenyl)cyclohexanecarboxylic acid is a substituted cyclohexanecarboxylic acid
derivative of significant interest in the pharmaceutical industry. Its structural framework,
featuring a cyclohexane ring linked to a chlorophenyl group and a carboxylic acid moiety,
makes it a versatile precursor for the synthesis of complex molecular architectures. Most
notably, it serves as a critical starting material in the production of Atovaquone, an antimalarial
and antipneumocystic medication.[1][2][3] The stereochemistry of the cyclohexane ring,
particularly the trans-isomer, is crucial for its utility in the synthesis of Atovaquone, highlighting
the importance of stereochemical control in its production.[3]

Molecular Structure and Physicochemical
Properties

The molecular integrity and purity of 4-(4-chlorophenyl)cyclohexanecarboxylic acid are
paramount for its successful application in pharmaceutical manufacturing. A thorough
understanding of its chemical and physical properties is therefore essential.

Molecular Formula and Weight

The chemical formula for 4-(4-chlorophenyl)cyclohexanecarboxylic acid is C13H15ClO2, and
its molecular weight is 238.71 g/mol .[1][4][5]

Structural Representation

The molecule consists of a cyclohexane ring substituted with a 4-chlorophenyl group and a
carboxylic acid. The relative orientation of the substituents on the cyclohexane ring gives rise to
cis and trans isomers.

Caption: 2D structure of 4-(4-Chlorophenyl)cyclohexanecarboxylic acid.

Physicochemical Data

A summary of the key physicochemical properties is presented in the table below. These
parameters are critical for handling, storage, and reaction setup.
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Property Value Source(s)

Molecular Formula C13H15CIO2 [1114]

Molecular Weight 238.71 g/mol [11[4115]
White to off-white crystalline

Appearance [11[3]
powder

Melting Point 252-262 °C [11[3]

Boiling Point 387.1 °C at 760 mmHg [2]

Density ~1.225 g/cm? at 25 °C [11[3]

N Low solubility in water; slightly

Solubility ] [3]
soluble in alcohols.

CAS Number 49708-81-8 (trans-isomer) [1][2]

Synthesis and Mechanistic Considerations

The synthesis of 4-(4-chlorophenyl)cyclohexanecarboxylic acid can be achieved through

various routes. A commonly employed method involves the Friedel-Crafts reaction, which is

valued for its efficiency in forming carbon-carbon bonds between aromatic and aliphatic

moieties.

Synthetic Pathway Overview

A prevalent synthetic strategy involves the Friedel-Crafts alkylation of chlorobenzene with a

cyclohexene derivative, followed by oxidation. An alternative approach involves the reaction of

4-chlorobenzaldehyde with cyclohexanone.[2] The choice of synthetic route often depends on

factors such as starting material availability, desired isomer purity, and scalability.
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Friedel-Crafts Alkylation Route

Friedel-Crafts Alk
(Lewis Acid Catalyst,

ylation 4-(a-chlorophenyl)cyclohexanone Oxidation
e.g., AlCls) Intermediate) (e.g., KMnOs or CrOs) 4-(4-Chlorophenyl)cyclohexanecarboxylic acid

Aldol Condensation Route

4-Cl +Cy Aldol Condensation Adduct tion & C: §

Click to download full resolution via product page

Caption: High-level overview of synthetic routes to the target compound.

Detailed Experimental Protocol: Friedel-Crafts Approach

The following protocol is a representative example of the synthesis of 4-(4-
chlorophenyl)cyclohexanecarboxylic acid.

Materials:

o Cyclohexanecarboxylic acid

e Thionyl chloride

e Chlorobenzene

e Anhydrous aluminum chloride (AICI3)
e Potassium permanganate (KMnOQOa)

e Sodium hydroxide

e Hydrochloric acid

» Appropriate organic solvents (e.g., dichloromethane, diethyl ether)
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Procedure:

¢ Acid Chloride Formation: Convert cyclohexanecarboxylic acid to its corresponding acid
chloride by reacting it with thionyl chloride. This step activates the carboxylic acid for the
subsequent Friedel-Crafts reaction.

» Friedel-Crafts Acylation: In a moisture-free environment, slowly add the cyclohexanecarbonyl
chloride to a suspension of anhydrous aluminum chloride in chlorobenzene. The Lewis acid
catalyst (AICIs) facilitates the electrophilic attack of the acylium ion on the chlorobenzene
ring.

o Workup: After the reaction is complete, quench the reaction mixture by carefully pouring it
over ice and hydrochloric acid. This step decomposes the aluminum chloride complex.
Extract the organic product with a suitable solvent.

o Oxidation: The resulting ketone intermediate is then oxidized to the carboxylic acid using a
strong oxidizing agent like potassium permanganate in a basic solution.

o Purification: Acidify the reaction mixture to precipitate the crude 4-(4-
chlorophenyl)cyclohexanecarboxylic acid. The product can be further purified by
recrystallization to achieve the desired purity, which is often greater than 99.0%.[1]

Rationale: The Friedel-Crafts reaction is a robust method for aryl-alkyl bond formation. The
subsequent oxidation is a standard transformation to introduce the carboxylic acid functionality.
Control of reaction conditions, particularly temperature and moisture, is critical to minimize side
reactions and maximize yield.

Isomeric Considerations and Purity

For pharmaceutical applications, particularly in the synthesis of Atovaguone, the trans-isomer
of 4-(4-chlorophenyl)cyclohexanecarboxylic acid is the desired stereoisomer.[3] Therefore,
methods to control and separate the cis and trans isomers are crucial. High-purity grades of
this compound may specify a cis-isomer content of <1.5%.[3] Isomer separation can be
achieved through techniques such as recrystallization or chiral column chromatography.[1]

Safety and Handling
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As with any chemical reagent, proper safety precautions must be observed when handling 4-
(4-chlorophenyl)cyclohexanecarboxylic acid.

Hazards: It may cause skin and eye irritation, and potentially respiratory irritation.[6][7]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety
goggles, and a lab coat.[6][7] Work in a well-ventilated area or use a fume hood.[7]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1][8]

In case of exposure:

o Skin contact: Wash off immediately with plenty of soap and water.[7]

o Eye contact: Rinse immediately with plenty of water for at least 15 minutes.[7]
o Inhalation: Move to fresh air.[7]

o Seek medical attention if irritation or other symptoms persist.[7]

Conclusion

4-(4-Chlorophenyl)cyclohexanecarboxylic acid is a fundamentally important intermediate in
the synthesis of valuable active pharmaceutical ingredients. Its molecular structure and
physicochemical properties dictate its reactivity and handling requirements. A thorough
understanding of its synthesis, with careful consideration of isomeric purity, is essential for its
effective use in drug development and manufacturing. This guide provides a foundational
understanding for researchers and scientists working with this key chemical entity.

References

o Exploring trans-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid: Applications and
Synthesis. [Link]

e MSDS - 4-Chlorophenyl) Cyclohexane-1-Carboxylic Acid PDF - Scribd. [Link]

e 4-(4-Chlorophenyl)Cyclohexanecarboxylic Acid - NINGBO INNO PHARMCHEM
CO.,LTD. [LinK]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b104294/docs?utm_src=pdf-body#4-4-chlorophenyl-cyclohexanecarboxylic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b104294/docs?utm_src=pdf-body#4-4-chlorophenyl-cyclohexanecarboxylic-acid-molecular-structure-and-weight
https://www.scribd.com/document/473385870/MSDS-4-Chlorophenyl-cyclohexane-1-carboxylic-acid-pdf
https://www.fishersci.com/store/msds?partNumber=SB02037EA&productDescription=4-%284-CHLOROPHENYL%29CYCLOH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.scribd.com/document/473385870/MSDS-4-Chlorophenyl-cyclohexane-1-carboxylic-acid-pdf
https://www.fishersci.com/store/msds?partNumber=SB02037EA&productDescription=4-%284-CHLOROPHENYL%29CYCLOH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB02037EA&productDescription=4-%284-CHLOROPHENYL%29CYCLOH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b193661
https://www.nbinno.com/?product/4-(4-Chlorophenyl)Cyclohexanecarboxylic-Acid
https://www.fishersci.com/store/msds?partNumber=SB02037EA&productDescription=4-%284-CHLOROPHENYL%29CYCLOH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB02037EA&productDescription=4-%284-CHLOROPHENYL%29CYCLOH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB02037EA&productDescription=4-%284-CHLOROPHENYL%29CYCLOH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB02037EA&productDescription=4-%284-CHLOROPHENYL%29CYCLOH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b104294/docs?utm_src=pdf-body#4-4-chlorophenyl-cyclohexanecarboxylic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b104294/docs?utm_src=pdf-body#4-4-chlorophenyl-cyclohexanecarboxylic-acid-molecular-structure-and-weight
https://www.autechcorp.com/trans-4-4-chlorophenyl-cyclohexanecarboxylic-acid-applications-and-synthesis/
https://www.scribd.com/document/390312019/MSDS-4-Chlorophenyl-Cyclohexane-1-Carboxylic-Acid
https://www.benchchem.com/product/b104294/docs?utm_src=pdf-body#4-4-chlorophenyl-cyclohexanecarboxylic-acid-molecular-structure-and-weight
https://www.inno-pharmchem.com/product/49708-81-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Synthesis of trans-4-(p-chlorophenyl)cyclohexane carboxylic acid chloride - PrepChem.com.
[Link]

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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